Cas no 2171652-17-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thietan-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thietan-3-yl)carbamoylpropanoic acid
• CAS No: 2171652-17-6
• MF: C₂₃H₂₄N₂O₅S
• MW: 440.512064933777
• CID: 6317874
• PubChem ID: 165569431
• Update Time: 2025-08-04

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thietan-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thietan-3-yl)carbamoylpropanoic acid
• EN300-1580301
• 2171652-17-6
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[methyl(thietan-3-yl)carbamoyl]propanoic acid

• Inchi： 1S/C23H24N2O5S/c1-25(14-12-31-13-14)22(28)20(10-21(26)27)24-23(29)30-11-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20H,10-13H2,1H3,(H,24,29)(H,26,27)
• InChI Key： HGOJFKIXXWMALB-UHFFFAOYSA-N
• SMILES： S1CC(C1)N(C)C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 440.14059304g/mol
• Monoisotopic Mass: 440.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 121Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thietan-3-yl)carbamoylpropanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thietan-3-yl)carbamoylpropanoic acid (CAS No. 2171652-17-6)

In the realm of organic chemistry and pharmaceutical research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thietan-3-yl)carbamoylpropanoic acid (CAS No. 2171652-17-6) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thietane ring, is widely utilized in peptide synthesis and drug development. Its unique properties make it a valuable building block for researchers exploring novel therapeutic agents, particularly in the fields of oncology and neurodegenerative diseases.

The Fmoc-protected amino acid derivative is a cornerstone in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for biomedical applications. With the growing demand for personalized medicine and targeted therapies, compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thietan-3-yl)carbamoylpropanoic acid are gaining traction. Researchers frequently search for "Fmoc-amino acid applications" or "thietane ring in drug design," highlighting the compound's relevance in contemporary scientific discourse.

One of the standout features of this compound is its thietan-3-yl moiety, a four-membered sulfur-containing heterocycle. This structural element is increasingly studied for its potential to enhance the bioavailability and metabolic stability of peptide-based drugs. Recent trends in drug discovery emphasize the importance of "sulfur-containing heterocycles in medicinal chemistry," a topic that aligns perfectly with the properties of this molecule. Additionally, the carbamoylpropanoic acid segment contributes to its versatility, enabling further functionalization for diverse applications.

The synthesis and characterization of CAS No. 2171652-17-6 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for reproducible research outcomes. As the scientific community increasingly focuses on "green chemistry" and sustainable practices, optimizing the synthesis of such compounds with minimal environmental impact has become a hot topic. Researchers are exploring eco-friendly solvents and catalytic processes to produce Fmoc-protected derivatives more efficiently.

In the context of peptide therapeutics, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thietan-3-yl)carbamoylpropanoic acid plays a pivotal role in the development of peptide conjugates and prodrugs. Its ability to act as a linker or spacer molecule enhances the delivery and efficacy of therapeutic peptides. This aligns with the rising interest in "peptide-drug conjugates" and "targeted drug delivery systems," which are key areas of innovation in modern pharmacology.

Furthermore, the compound's stability under physiological conditions makes it a promising candidate for in vivo studies. Researchers investigating "peptide stability in biological systems" often encounter challenges related to degradation and clearance. The incorporation of thietane rings and Fmoc groups can address these issues, offering improved pharmacokinetic profiles. This has led to a surge in publications and patents involving similar structures, underscoring the compound's potential.

From a commercial perspective, the demand for high-purity CAS No. 2171652-17-6 is driven by pharmaceutical companies and academic institutions alike. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of peptide chemists and drug developers. Keywords such as "buy Fmoc-amino acid derivatives" and "custom peptide synthesis reagents" reflect the market's growing interest in this niche.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thietan-3-yl)carbamoylpropanoic acid (CAS No. 2171652-17-6) represents a fusion of innovative chemistry and therapeutic potential. Its applications span peptide synthesis, drug delivery, and beyond, making it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is poised to contribute significantly to advancements in medicine and biotechnology.